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Compound of Interest

Compound Name: (+)-Melezitose;D-Melezitose

Cat. No.: B14789555

Get Quote

Executive Summary
Melezitose (O-α-D-glucopyranosyl-(1→3)-β-D-fructofuranosyl-α-D-glucopyranoside) is a non-

reducing trisaccharide of significant interest in structural biology and pharmaceutical

formulation.[1][2] While often used as a kosmotropic excipient or cryoprotectant for

macromolecules, the crystallographic characterization of Melezitose itself presents unique

challenges due to its high aqueous solubility, tendency to form supersaturated viscous syrups

("oiling out"), and labile hydration state.

This guide provides high-fidelity protocols for growing diffraction-quality single crystals of

Melezitose Monohydrate and details its application as a superior cryoprotectant for protein

crystallography.[1][2]

Physicochemical Profile & Crystallization
Mechanism[4][5][6][7]
Understanding the solute behavior is prerequisite to successful nucleation. Melezitose exists

primarily as a monohydrate (
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) in the crystalline state.[1][2]

Property Value Implication for XRD

MW 522.45 g/mol (Monohydrate)

Large unit cell for a small

molecule; moderate scattering

power.[1][2]

Solubility (Water) >500 mg/mL (High)

Requires high supersaturation;

prone to uncontrolled

nucleation.[1][2]

Solubility (EtOH) Slightly Soluble
Ethanol is the ideal anti-

solvent.

Hygroscopicity Moderate (Efflorescent)

Crystals lose lattice water in

dry air, destroying diffraction

quality.[1][2] Must mount

wet/frozen.

Viscosity High (in solution)

Slows diffusion; suppresses

nucleation but promotes glass

formation.[1][2]

Mechanism of Action
The crystallization strategy relies on controlled desolvation. Water molecules stabilize the

carbohydrate via hydrogen bonding. To induce crystallization, we must lower the water activity (

) without crossing the glass transition temperature (

) too rapidly, which would result in an amorphous solid.

Protocol A: High-Quality Single Crystal Growth
(Small Molecule XRD)
Objective: Obtain single prisms (

mm) suitable for in-house or synchrotron diffraction. Method: Binary Solvent Liquid-Liquid
Diffusion (Layering).[1][2]
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Materials
Solute: D-(+)-Melezitose Monohydrate (Sigma/Merck, >99% HPLC grade).[1][2]

Solvent: Deionized Water (

).[1][2]

Anti-Solvent: Absolute Ethanol (200 proof) or Methanol (HPLC grade).[1][2]

Vessel: NMR tubes (5mm) or narrow scintillation vials.

Step-by-Step Workflow
Preparation of Saturated Solution:

Dissolve Melezitose in water at

C to create a near-saturated solution (approx.

g/mL).[1][2]

Critical Step: Filter the hot solution through a

PTFE syringe filter into a pre-warmed vial to remove dust nuclei.

Allow to cool to room temperature (

C). The solution should be viscous but clear.

Layering (The Interface Method):

Pipette

of the Melezitose solution into a narrow glass tube.

Carefully layer

of Ethanol on top. Do not mix. Use a syringe to dispense the ethanol slowly down the side
of the tube to create a sharp interface.
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Incubation:

Seal the tube with Parafilm.

Store in a vibration-free environment at

C.

Observation: Over 48-72 hours, the ethanol will diffuse into the aqueous layer, slowly

reducing solubility. Crystals will nucleate at the interface and grow downwards.

Harvesting:

Do not let the solvent evaporate completely.

Extract crystals using a wide-bore pipette or loop.[1][2]

Immediate Action: Transfer to Paratone-N or Perfluoropolyether (PFO-X175/180) oil

immediately to prevent dehydration (efflorescence).[1][2]

Visualization: Crystallization Logic Flow[2][3]
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Figure 1: Decision tree for Melezitose crystallization based on experimental goals.

Protocol B: Melezitose as a Cryoprotectant
(Macromolecular XRD)
Context: In protein crystallography, Melezitose acts as a non-penetrating cryoprotectant. It

replaces water in the solvent channels, preventing ice ring formation during flash-cooling (100
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K).[1][2] It is often superior to glycerol for labile protein complexes due to its stabilizing

"kosmotropic" effect.

Preparation of 2M Melezitose Stock
Weigh

g of Melezitose Monohydrate.

Add to

of deionized water.

Heat to

C with vortexing until dissolved (endothermic process).

Adjust final volume to

.

Note: This solution is extremely viscous.

Cryo-Soaking Protocol
Target: Protein crystals grown in low-salt conditions.[1][2]

Stepwise Transfer (To prevent osmotic shock):

Prepare three drops of cryo-solution containing the mother liquor components +

Melezitose at increasing concentrations:

Drop 1: 0.5 M Melezitose[1]

Drop 2: 1.0 M Melezitose[1][2]

Drop 3: 1.5 - 2.0 M Melezitose (Final Cryo)[1][2]

Transfer the protein crystal to Drop 1 for 30-60 seconds.
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Transfer to Drop 2 for 30-60 seconds.[1]

Transfer to Drop 3.

Visual Check: If the crystal cracks, the osmotic shock is too high. Increase the number of

steps.

Visual Check: If the crystal dissolves, Melezitose is displacing a critical lattice contact

(rare).

Loop and flash-cool in Liquid Nitrogen (

).[1][2]

Data Collection & Structure Solution
X-Ray Diffraction Setup

Temperature: 100 K (Nitrogen stream).[1][2][3] Crucial: Room temperature data collection is

discouraged due to radiation damage and dehydration of the hydrate water.

Wavelength:

(Mo

) or

(Cu

).[1][2] Copper is preferred for absolute configuration determination due to the anomalous
signal of Oxygen, though weak.

Detector Distance: 45-50 mm (maximize high-angle resolution; sugars scatter well to

).

Crystallographic Parameters (Reference)
When solving the structure, compare your unit cell against the known monohydrate parameters

to validate the phase.
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Parameter Literature Value (Approx) Space Group

Crystal System Orthorhombic

a (

)
~10.5

b (

)
~13.2

c (

)
~15.1

Z 4

Note: If your unit cell volume is significantly smaller (~5-10%), you may have crystallized the

anhydrous form or a different polymorph.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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